Cas no 2171175-68-9 ((2S)-2-amino-3-(1,1-dioxo-1lambda6-thietan-3-yl)propanoic acid)

• Product Name: (2S)-2-amino-3-(1,1-dioxo-1lambda6-thietan-3-yl)propanoic acid
• CAS No: 2171175-68-9
• MF: C₆H₁₁NO₄S
• MW: 193.22084069252
• CID: 6507375
• PubChem ID: 165748281
• Update Time: 2025-07-26

(2S)-2-amino-3-(1,1-dioxo-1lambda6-thietan-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2171175-68-9
• (2S)-2-amino-3-(1,1-dioxo-1lambda6-thietan-3-yl)propanoic acid
• EN300-1300051

• Inchi： 1S/C6H11NO4S/c7-5(6(8)9)1-4-2-12(10,11)3-4/h4-5H,1-3,7H2,(H,8,9)/t5-/m0/s1
• InChI Key： DGRDNNHBDHJMEY-YFKPBYRVSA-N
• SMILES： S1(CC(C[C@@H](C(=O)O)N)C1)(=O)=O

Computed Properties

• Exact Mass: 193.04087901g/mol
• Monoisotopic Mass: 193.04087901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.6
• Topological Polar Surface Area: 106Ų

Additional information on (2S)-2-amino-3-(1,1-dioxo-1lambda6-thietan-3-yl)propanoic acid

Recent Advances in the Study of (2S)-2-amino-3-(1,1-dioxo-1lambda6-thietan-3-yl)propanoic acid (CAS: 2171175-68-9)

The compound (2S)-2-amino-3-(1,1-dioxo-1lambda6-thietan-3-yl)propanoic acid (CAS: 2171175-68-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thietane sulfone moiety, has shown promising potential in various therapeutic applications, including enzyme inhibition and drug design. Recent studies have focused on elucidating its biochemical properties, synthetic pathways, and pharmacological activities, making it a subject of intense scientific inquiry.

One of the key areas of research involves the synthesis and optimization of (2S)-2-amino-3-(1,1-dioxo-1lambda6-thietan-3-yl)propanoic acid. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The researchers employed a multi-step process involving asymmetric catalysis and sulfone formation, which not only enhanced the efficiency of synthesis but also reduced the environmental impact compared to traditional methods.

In addition to synthetic advancements, the pharmacological profile of this compound has been extensively investigated. Recent in vitro and in vivo studies have demonstrated its potent inhibitory effects on specific enzymes involved in inflammatory pathways. For instance, a 2024 study in Biochemical Pharmacology reported that (2S)-2-amino-3-(1,1-dioxo-1lambda6-thietan-3-yl)propanoic acid effectively suppresses the activity of matrix metalloproteinases (MMPs), which are implicated in chronic inflammatory diseases and cancer metastasis. These findings suggest its potential as a lead compound for developing new anti-inflammatory and anti-cancer therapies.

Furthermore, computational modeling and structure-activity relationship (SAR) studies have provided insights into the molecular interactions of (2S)-2-amino-3-(1,1-dioxo-1lambda6-thietan-3-yl)propanoic acid with its biological targets. A recent publication in ACS Chemical Biology (2024) highlighted the compound's ability to form stable hydrogen bonds and hydrophobic interactions with key amino acid residues in the active sites of target enzymes. These interactions are critical for its high selectivity and potency, offering a blueprint for the design of next-generation inhibitors.

Despite these promising developments, challenges remain in the clinical translation of (2S)-2-amino-3-(1,1-dioxo-1lambda6-thietan-3-yl)propanoic acid. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. However, the compound's unique structural features and demonstrated bioactivity make it a compelling candidate for continued research and development in the pharmaceutical industry.

In conclusion, recent studies on (2S)-2-amino-3-(1,1-dioxo-1lambda6-thietan-3-yl)propanoic acid (CAS: 2171175-68-9) have significantly advanced our understanding of its synthetic, biochemical, and pharmacological properties. Its potential as a therapeutic agent, particularly in inflammation and oncology, underscores the importance of ongoing research in this area. Future investigations should focus on optimizing its drug-like properties and exploring its efficacy in more complex biological systems.